Cas no 2173116-43-1 (tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate)

Tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate is a synthetic organic compound featuring a thiazolidinedione core linked to a Boc-protected piperazine moiety. This structure makes it a versatile intermediate in medicinal chemistry, particularly for the development of pharmacologically active molecules. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and storage, while the thiazolidinedione scaffold is known for its role in modulating biological activity, such as enzyme inhibition. Its well-defined reactivity and compatibility with further functionalization make it valuable for constructing complex heterocyclic systems. The compound is typically used in research settings for the synthesis of potential therapeutic agents, including those targeting metabolic and inflammatory pathways.

tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate structure

2173116-43-1 structure

Product Name:tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate

CAS No:2173116-43-1

MF:C₁₃H₂₁N₃O₄S

MW:315.388541936874

CID:5042461

Update Time:2025-05-22

tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]piperazine-1-carboxylate
- t-Butyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]piperazine-1-carboxylate
- tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate
- Inchi： 1S/C13H21N3O4S/c1-13(2,3)20-11(18)15-6-4-14(5-7-15)9-16-10(17)8-21-12(16)19/h4-9H2,1-3H3
- InChI Key： NZXFCRLUIKIGGV-UHFFFAOYSA-N
- SMILES： S1CC(N(C1=O)CN1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 441
XLogP3: 1
Topological Polar Surface Area: 95.5

tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T181280-250mg	tert-Butyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]piperazine-1-carboxylate	2173116-43-1		250mg	$ 375.00	2022-06-03
TRC	T181280-500mg	tert-Butyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]piperazine-1-carboxylate	2173116-43-1		500mg	$ 620.00	2022-06-03
A2B Chem LLC	BA35271-500mg	tert-Butyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]piperazine-1-carboxylate	2173116-43-1	>95%	500mg	$523.00	2024-04-20
A2B Chem LLC	BA35271-1g	tert-Butyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]piperazine-1-carboxylate	2173116-43-1	>95%	1g	$578.00	2024-04-20
A2B Chem LLC	BA35271-5g	tert-Butyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]piperazine-1-carboxylate	2173116-43-1	>95%	5g	$1134.00	2024-04-20

tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate (CAS: 2173116-43-1)

The compound tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate (CAS: 2173116-43-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazolidinedione and piperazine moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its biological effects and therapeutic potential.

One of the key areas of research involves the synthesis and structural modification of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate, highlighting its scalability and reproducibility. The researchers also explored various derivatives to improve bioavailability and target specificity, with some analogs showing enhanced activity against cancer cell lines.

In addition to its synthetic applications, the compound's mechanism of action has been a focal point of recent investigations. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate exhibits potent inhibitory effects on specific inflammatory pathways by modulating key signaling molecules. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, preclinical studies have evaluated the compound's efficacy in animal models. Research published in European Journal of Pharmacology (2023) reported that tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate significantly reduced tumor growth in xenograft models, with minimal toxicity observed. These results underscore its potential as a candidate for further development in oncology.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Future research directions may include advanced formulation strategies, combination therapies, and detailed toxicological assessments to facilitate its transition into clinical trials. The ongoing exploration of tert-Butyl 4-(2,4-dioxo-1,3-thiazolidin-3-yl)methylpiperazine-1-carboxylate exemplifies the dynamic interplay between chemical synthesis and biological evaluation in drug discovery.